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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596 Get Quote

The safe and compliant disposal of 4-Ethylbenzaldehyde is a critical aspect of laboratory

safety and environmental responsibility. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage the disposal of this

chemical, ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 4-Ethylbenzaldehyde with

appropriate safety measures. This compound is a combustible liquid and is harmful if

swallowed.[1] Always wear protective gloves, clothing, and eye/face protection when handling

this chemical.[2] Ensure adequate ventilation to avoid inhaling fumes.[2] In case of accidental

contact, immediately flush the affected skin or eyes with running water for at least 15 minutes

and seek medical attention.[2] If swallowed, rinse the mouth with water and call a poison center

or doctor immediately; do not induce vomiting.[2]

Step-by-Step Disposal Procedure
The disposal of 4-Ethylbenzaldehyde must be conducted in accordance with federal, state,

and local regulations. It is classified as a hazardous waste and requires disposal at an

approved waste disposal plant.[2]

Waste Identification and Segregation:
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Clearly label containers of 4-Ethylbenzaldehyde waste with its name and associated

hazards.

Do not mix 4-Ethylbenzaldehyde with other waste streams unless specifically instructed

to do so by your institution's environmental health and safety (EHS) department.

Container Management:

Keep the 4-Ethylbenzaldehyde waste in its original container or a compatible, properly

sealed, and labeled container.

Ensure the container is in good condition and not leaking.

Storage:

Store the waste container in a cool, well-ventilated area, away from sources of ignition

such as heat, sparks, and open flames.[1]

The storage area should be secure and equipped with spill response materials.

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for 4-Ethylbenzaldehyde.

Documentation:

Maintain accurate records of the amount of 4-Ethylbenzaldehyde waste generated and

its disposal date, in compliance with the Resource Conservation and Recovery Act

(RCRA) and other applicable regulations.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Ethylbenzaldehyde, extracted from

safety data sheets.
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Property Value Source

Molecular Formula C9H10O [2]

Molecular Weight 134.18 g/mol [2]

Boiling Point 221°C [2]

Flash Point 92°C [2]

Relative Density 0.98 g/cm³ [2]

Toxicity to Fish (LC50) 23.49 mg/l (96 h, Danio rerio)

Toxicity to Daphnia (EC50)
79.2 mg/l (48 h, Tetrahymena

pyriformis)

Experimental Protocols
The provided search results do not contain specific experimental protocols. The disposal

procedures outlined are based on safety data sheets and general hazardous waste

management principles.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-
Ethylbenzaldehyde.
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4-Ethylbenzaldehyde Disposal Workflow

1. Identify & Segregate
4-Ethylbenzaldehyde Waste

2. Use Proper & Labeled
Waste Container

Ensure proper containment

3. Store in Cool,
Well-Ventilated Area

Safe temporary storage

4. Contact EHS or Licensed
Waste Disposal Company

Arrange for pickup

5. Maintain
Disposal Records

Regulatory compliance

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of 4-Ethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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